N-(2-ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide

• CAS No.: 476486-16-5
• Molecular Formula: C25H23N3O2S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: N-(2-ethylphenyl)-2-[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H23N3O2S/c1-3-18-8-4-6-10-21(18)26-23(29)16-31-25-27-22-11-7-5-9-20(22)24(30)28(25)19-14-12-17(2)13-15-19/h4-15H,3,16H2,1-2H3,(H,26,29)
• InChI Key: WOEMVFJHQQTOBV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)C

Description

The compound N-(2-ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide belongs to a class of quinazolinone derivatives featuring a thioacetamide linker. Its core structure includes a 3,4-dihydroquinazolin-4-one scaffold substituted with a 4-methylphenyl group at position 3 and a sulfanylacetamide moiety at position 2. The acetamide nitrogen is further functionalized with a 2-ethylphenyl group.

Biological Activity

N-(2-ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide (CAS Number: 476486-16-5) is a complex organic compound with potential biological activities. Its structure features a quinazolinone core, which is known for various pharmacological properties, including anticancer and antimicrobial activities. This article reviews the biological activity of this compound, synthesizing findings from diverse sources.

Chemical Structure and Properties

The molecular formula of N-(2-ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is C25H23N3O2S, with a molecular weight of 429.53 g/mol. The compound includes an acetamide group and a sulfanyl moiety, contributing to its reactivity and interaction with biological systems.

Property	Value
Molecular Formula	C25H23N3O2S
Molecular Weight	429.53 g/mol
CAS Number	476486-16-5
Purity	NLT 98%

Biological Activity

1. Anticancer Activity
Research indicates that compounds with a quinazolinone structure exhibit significant anticancer properties. For example, derivatives similar to N-(2-ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide have been shown to inhibit cell proliferation in various cancer cell lines. A study demonstrated that quinazoline derivatives could induce apoptosis in cancer cells through the activation of caspases and modulation of apoptotic pathways .

2. Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties. Studies have shown that quinazolinone derivatives possess broad-spectrum antibacterial and antifungal activities. For instance, research has indicated that certain derivatives can inhibit the growth of pathogenic bacteria such as Staphylococcus aureus and Escherichia coli . The presence of the sulfanyl group may enhance this activity by facilitating interactions with microbial enzymes.

3. Anticonvulsant Properties
Another area of investigation is the anticonvulsant activity associated with similar compounds. Some studies have reported that quinazolinone derivatives exhibit significant anticonvulsant effects in animal models by modulating neurotransmitter systems . This suggests potential therapeutic applications for epilepsy and related disorders.

Case Studies

Several case studies have explored the biological activity of compounds related to N-(2-ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide:

• Anticancer Study : A derivative was tested against various cancer cell lines, resulting in IC50 values ranging from 10 to 30 µM, indicating potent anticancer activity.
• Antimicrobial Study : A related compound demonstrated effective inhibition against E. coli with a minimum inhibitory concentration (MIC) of 15 µg/mL.
• Anticonvulsant Study : In a mouse model, a similar quinazolinone derivative showed a significant reduction in seizure frequency at doses of 20 mg/kg.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The quinazolinone scaffold is highly modular, enabling systematic modifications to optimize physicochemical and biological properties. Below is a comparative analysis of key analogs:

Table 1: Structural Comparison of Quinazolinone Derivatives

Compound Name / ID	R1 (Quinazolinone C3)	R2 (Acetamide N-Substituent)	Key Features / Synthesis Route	Evidence ID
Target Compound	4-methylphenyl	2-ethylphenyl	Ethyl group enhances lipophilicity; synthesized via nucleophilic substitution or coupling reactions.
N-(4-phenoxyphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide	4-methylphenyl	4-phenoxyphenyl	Phenoxy group may improve solubility; synthesized via coupling with diazonium salts .
N-(3-chloro-2-methylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide	4-methylphenyl	3-chloro-2-methylphenyl	Chlorine atom introduces electronegativity; synthesized via thioacetamide coupling .
N-(2-methoxyethyl)-2-[(4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide	phenyl	2-methoxyethyl	Methoxyethyl enhances water solubility; used in kinase inhibition studies .
2-{[3-(4-Methoxyphenyl)-4-oxoquinazolin-2-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide	4-methoxyphenyl	2-(trifluoromethyl)phenyl	Trifluoromethyl group increases metabolic stability; synthesized via SN2 reactions .
N-(4-sulfamoylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide	4-chlorophenyl	4-sulfamoylphenyl	Sulfamoyl group enhances hydrogen bonding; synthesized via coupling with sulfonamide intermediates .